![molecular formula C31H31N5O2S B2364986 5-[(4-methylbenzyl)thio]-2-[3-oxo-3-(4-phenylpiperazin-1-yl)propyl]imidazo[1,2-c]quinazolin-3(2H)-one CAS No. 1028770-72-0](/img/structure/B2364986.png)
5-[(4-methylbenzyl)thio]-2-[3-oxo-3-(4-phenylpiperazin-1-yl)propyl]imidazo[1,2-c]quinazolin-3(2H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-[(4-methylbenzyl)thio]-2-[3-oxo-3-(4-phenylpiperazin-1-yl)propyl]imidazo[1,2-c]quinazolin-3(2H)-one is a useful research compound. Its molecular formula is C31H31N5O2S and its molecular weight is 537.68. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
H1-Antihistaminic Activity
- Alagarsamy and Parthiban (2013) synthesized a series of novel compounds including those similar to the queried compound, which showed significant in vivo H1-antihistaminic activity on conscious guinea pigs. One of the compounds from this series emerged as highly active, offering protection from histamine-induced bronchospasm with negligible sedation, suggesting potential as a new class of H1-antihistaminic agents (Alagarsamy & Parthiban, 2013).
Synthesis and Functionalization
- Bodtke et al. (2007) discussed the preparation of pharmacologically relevant 5-thioxo-6H-imidazo[1,2-c]quinazolines by sequential reactions, highlighting the synthesis process and functionalization possibilities for compounds similar to the queried chemical (Bodtke et al., 2007).
Alpha 1-Adrenoceptor Antagonists and Antihypertensive Agents
- Chern et al. (1993) synthesized a series of compounds, including 2,3-dihydroimidazo[1,2-c]quinazoline derivatives, that showed high binding affinity for alpha 1-adrenoceptors. These compounds were evaluated as alpha-antagonists and antihypertensive agents, indicating their potential medical application (Chern et al., 1993).
Antiviral Activity
- Golankiewicz et al. (1995) synthesized imidazo[1,5-a]-1,3,5-triazine derivatives, closely related to the queried compound, and examined their inhibitory effects on the replication of ortho- and paramyxoviruses. The study found that certain compounds exhibited specific inhibitory properties against these viruses (Golankiewicz et al., 1995).
Anti-Inflammatory Activity
- Rajput and Singhal (2013) synthesized newer quinazolinone analogs and tested them for anti-inflammatory and analgesic activities. These compounds, related to the queried chemical, demonstrated potential therapeutic effects (Rajput & Singhal, 2013).
Antimicrobial Activities
- Yan et al. (2016) synthesized novel quinazolinone derivatives containing a 1,2,4-triazolylthioether moiety and evaluated their antimicrobial activities. Some compounds showed good inhibitory effects against various microbial strains, indicating potential for use in antimicrobial therapies (Yan et al., 2016).
Anticancer Activity
- Konovalenko et al. (2022) conducted a comparative analysis of the anticancer activity of isoquinolines with various heteroaromatic substituents, including imidazoquinazolines. This study contributes to understanding the potential anticancer applications of compounds similar to the queried chemical (Konovalenko et al., 2022).
Safety and Hazards
properties
IUPAC Name |
5-[(4-methylphenyl)methylsulfanyl]-2-[3-oxo-3-(4-phenylpiperazin-1-yl)propyl]-2H-imidazo[1,2-c]quinazolin-3-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C31H31N5O2S/c1-22-11-13-23(14-12-22)21-39-31-33-26-10-6-5-9-25(26)29-32-27(30(38)36(29)31)15-16-28(37)35-19-17-34(18-20-35)24-7-3-2-4-8-24/h2-14,27H,15-21H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FVDZKYCMKQWCDL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CSC2=NC3=CC=CC=C3C4=NC(C(=O)N42)CCC(=O)N5CCN(CC5)C6=CC=CC=C6 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C31H31N5O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
537.7 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.